Cas no 104907-81-5 (1H-Pyrazole-4-carboxylicacid, 1-methyl-5-(2-methyl-4-oxo-3(4H)-quinazolinyl)-, ethyl ester)

• Product Name: 1H-Pyrazole-4-carboxylicacid, 1-methyl-5-(2-methyl-4-oxo-3(4H)-quinazolinyl)-, ethyl ester
• CAS No: 104907-81-5
• MF: C₁₆H₁₆N₄O₃
• MW: 312.323243141174
• CID: 152651
• PubChem ID: 3064534
• Update Time: 2025-04-19

1H-Pyrazole-4-carboxylicacid, 1-methyl-5-(2-methyl-4-oxo-3(4H)-quinazolinyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylicacid, 1-methyl-5-(2-methyl-4-oxo-3(4H)-quinazolinyl)-, ethyl ester
• ethyl 1-methyl-5-(2-methyl-4-oxoquinazolin-3-yl)pyrazole-4-carboxylate
• 104907-81-5
• Pyrazole-4-carboxylic acid, 5-(3,4-dihydro-2-methyl-4-oxoquinazolin-3-yl)-1-methyl-, ethyl ester, monohydrate
• 1H-Pyrazole-4-carboxylic acid, 1-methyl-5-(2-methyl-4-oxo-3(4H)-quinazolinyl)-, ethyl ester
• DTXSID00146831

• Inchi： 1S/C16H16N4O3/c1-4-23-16(22)12-9-17-19(3)14(12)20-10(2)18-13-8-6-5-7-11(13)15(20)21/h5-9H,4H2,1-3H3
• InChI Key： TZFZMYHFGCUVMC-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2N=C(C)N1C1=C(C(=O)OCC)C=NN1C

Computed Properties

• Exact Mass: 312.12238
• Monoisotopic Mass: 312.122
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 76.8Ų

Experimental Properties

• Density: 1.33
• Boiling Point: 503.9°Cat760mmHg
• Flash Point: 258.6°C
• Refractive Index: 1.648
• PSA: 76.79
• LogP: 1.60430